Cas no 59020-80-3 (1-(4-methyl-1,3-thiazol-2-yl)butan-1-one)

1-(4-methyl-1,3-thiazol-2-yl)butan-1-one structure
59020-80-3 structure
Product Name:1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
CAS No:59020-80-3
MF:C8H11NOS
MW:169.244040727615
CID:340150
PubChem ID:20560347
Update Time:2025-04-19

1-(4-methyl-1,3-thiazol-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(4-methyl-2-thiazolyl)-
    • 1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
    • 59020-80-3
    • DTXSID20608729
    • SCHEMBL6840487
    • EN300-1268919
    • Inchi: 1S/C8H11NOS/c1-3-4-7(10)8-9-6(2)5-11-8/h5H,3-4H2,1-2H3
    • InChI Key: FTZZKKIBOVBULE-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1C(CCC)=O

Computed Properties

  • Exact Mass: 169.05623
  • Monoisotopic Mass: 169.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 29.96

1-(4-methyl-1,3-thiazol-2-yl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1268919-1.0g
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
59020-80-3
1g
$0.0 2023-06-08
Enamine
EN300-1268919-50mg
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
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$587.0 2023-10-02
Enamine
EN300-1268919-100mg
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
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100mg
$615.0 2023-10-02
Enamine
EN300-1268919-250mg
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
59020-80-3
250mg
$642.0 2023-10-02
Enamine
EN300-1268919-500mg
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
59020-80-3
500mg
$671.0 2023-10-02
Enamine
EN300-1268919-1000mg
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
59020-80-3
1000mg
$699.0 2023-10-02
Enamine
EN300-1268919-2500mg
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
59020-80-3
2500mg
$1370.0 2023-10-02
Enamine
EN300-1268919-5000mg
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
59020-80-3
5000mg
$2028.0 2023-10-02
Enamine
EN300-1268919-10000mg
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